Cas no 2228325-98-0 (1-(2-bromopropyl)-2-phenylbenzene)

• Product Name: 1-(2-bromopropyl)-2-phenylbenzene
• CAS No: 2228325-98-0
• MF: C₁₅H₁₅Br
• MW: 275.183603525162
• CID: 5894282
• PubChem ID: 165881256
• Update Time: 2025-07-23

1-(2-bromopropyl)-2-phenylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromopropyl)-2-phenylbenzene
• 2228325-98-0
• EN300-1860970

• Inchi： 1S/C15H15Br/c1-12(16)11-14-9-5-6-10-15(14)13-7-3-2-4-8-13/h2-10,12H,11H2,1H3
• InChI Key： PBMMNZGTFZQHLI-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C=CC=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 274.03571g/mol
• Monoisotopic Mass: 274.03571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 0Ų

Additional information on 1-(2-bromopropyl)-2-phenylbenzene

Professional Introduction to Compound with CAS No. 2228325-98-0 and Product Name: 1-(2-bromopropyl)-2-phenylbenzene

The compound CAS No. 2228325-98-0, chemically known as 1-(2-bromopropyl)-2-phenylbenzene, represents a significant molecule in the realm of organic chemistry and pharmaceutical research. This compound, featuring a brominated propyl side chain attached to a phenyl ring, has garnered attention due to its structural versatility and potential applications in drug discovery and material science. The unique combination of aromatic and aliphatic moieties in its structure makes it a valuable intermediate for synthesizing more complex molecules, particularly in the development of novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of structural diversity in drug design. The presence of a bromine atom at the 2-position of the propyl chain introduces reactivity that can be exploited for further functionalization, enabling the creation of derivatives with tailored biological activities. This flexibility has made 1-(2-bromopropyl)-2-phenylbenzene a subject of interest for researchers exploring new pharmacophores. The benzene ring, a cornerstone of many bioactive compounds, contributes to the molecule's stability and lipophilicity, which are critical factors in drug absorption, distribution, metabolism, and excretion (ADME) profiles.

In the context of contemporary research, this compound has been investigated for its potential role in modulating various biological pathways. Studies have suggested that derivatives of 1-(2-bromopropyl)-2-phenylbenzene may exhibit properties relevant to neurological disorders, inflammation, and cancer. The bromine substituent, in particular, has been shown to enhance binding affinity to certain protein targets, making it a promising scaffold for developing small-molecule inhibitors. The aliphatic side chain provides an additional degree of freedom for structural optimization, allowing researchers to fine-tune physicochemical properties such as solubility and permeability.

The synthesis of 1-(2-bromopropyl)-2-phenylbenzene involves well-established organic reactions, including bromination and alkylation processes. These synthetic routes are optimized for high yield and purity, ensuring that researchers working with this compound receive materials suitable for sensitive applications. The compound's stability under various conditions makes it suitable for long-term storage and multiple rounds of experimentation, which is crucial in iterative drug discovery programs. Furthermore, its well-documented spectroscopic properties facilitate easy identification and characterization using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

One of the most compelling aspects of 1-(2-bromopropyl)-2-phenylbenzene is its potential as a building block for more complex structures. Researchers have leveraged its scaffold to develop libraries of compounds for high-throughput screening (HTS) campaigns. These efforts have led to the identification of novel lead compounds with promising pharmacological activity. For instance, modifications at the propyl chain or the phenyl ring have yielded derivatives with enhanced efficacy or reduced toxicity compared to parent compounds. This underscores the importance of structural diversity in optimizing drug candidates.

The growing interest in 1-(2-bromopropyl)-2-phenylbenzene is also driven by its relevance to emerging fields such as cheminformatics and computer-aided drug design (CADD). Computational models predict that this compound may interact with specific biological targets based on its molecular structure. These predictions guide experimental efforts by prioritizing compounds likely to yield meaningful results. Additionally, virtual screening techniques have been used to identify potential binding pockets on target proteins where modifications to 1-(2-bromopropyl)-2-phenylbenzene could improve drug-like properties.

From a material science perspective, 1-(2-bromopropyl)-2-phenylbenzene has shown potential applications beyond pharmaceuticals. Its aromatic nature lends itself to use in organic electronics, where such compounds can serve as intermediates for synthesizing conductive polymers or liquid crystals. The bromine atom further enhances its utility in cross-coupling reactions commonly employed in polymer chemistry. As research continues to explore new frontiers in material science, compounds like 1-(2-bromopropyl)-2-phenylbenzene may find unexpected applications that further expand their value.

The safety profile of 1-(2-bromopropyl)-2-phenylbenzene is another critical consideration in its application across various fields. While not classified as hazardous under standard conditions, appropriate handling procedures must be followed to ensure worker safety during synthesis and experimentation. Storage conditions should be controlled to prevent degradation or unwanted reactions, particularly when working with reactive functional groups such as bromine atoms. Standard laboratory practices for handling organic compounds should be strictly adhered to when working with this material.

In conclusion,1-(2-bromopropyl)-2-phenylbenzene (CAS No. 2228325-98-0) stands out as a versatile and valuable compound with broad applications in pharmaceutical research and material science. Its unique structural features make it an excellent candidate for further derivatization and exploration of novel biological activities. As advancements continue in synthetic chemistry and computational methods,1-(2-bromopropyl)-2-phenylbenzene will likely remain at the forefront of innovation across multiple scientific disciplines.